TRP Channel Antagonist
  • M8-B
    M8-B
    • Cat. No.:
    • B560316
    • CAS No.:
    • Molecular Formula:
    • C22H25ClN2O3S
    • Molecular Weight:
    • 433.0 g/mol
    Description
    M8-B is an antagonist of transient receptor potential melastatin 8 (TRPM8) that blocks activation by cold, icilin, or menthol in vitro (IC50s = 7.8, 26.9, and 64.3 nM, respectively). It displays no effect at oth...
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  • AM-0902
    AM-0902
    • Cat. No.:
    • B605362
    • CAS No.:
    • 1883711-97-4
    • Molecular Formula:
    • C17H15ClN6O2
    • Molecular Weight:
    • 370.8 g/mol
    Description
    a TRPA1 antagonist;  structure in first source
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  • HC-070
    HC-070
    • Cat. No.:
    • B607921
    • CAS No.:
    • Molecular Formula:
    • C22H20Cl2N4O4
    • Molecular Weight:
    • 475.3 g/mol
    Description
    anti-anxiety agent;  structure in first source
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  • PF-05105679
    PF-05105679
    • Cat. No.:
    • B609953
    • CAS No.:
    • 1398583-31-7
    • Molecular Formula:
    • C26H21FN2O3
    • Molecular Weight:
    • 428.5 g/mol
    Description
    PF-05105679 is under investigation in clinical trial NCT01393652 (Single Dose, Dose Escalation Healthy Volunteers Study Of PF-05105679).
    PF-05105679 is a small molecule drug with a maximum clinical trial phas...
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  • Capsazepine
    Capsazepine
    • Cat. No.:
    • B1668289
    • CAS No.:
    • 138977-28-3
    • Molecular Formula:
    • C19H21ClN2O2S
    • Molecular Weight:
    • 376.9 g/mol
    Description
    Capsazepine is a benzazepine that is 2,3,4,5-tetrahydro-1H-2-benzazepine which is substituted by hydroxy groups at positions 7 and 8 and on the nitrogen atom by a 2-(p-chlorophenyl)ethylaminothiocarbonyl group. ...
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  • TRPV3 antagonist 74a
    TRPV3 antagonist 74a
    • Cat. No.:
    • B2915514
    • CAS No.:
    • 1432051-63-2
    • Molecular Formula:
    • C17H17F3N2O2
    • Molecular Weight:
    • 338.32 g/mol
    Description
    TRPV3 antagonist 74a is a useful research compound. Its molecular formula is C17H17F3N2O2 and its molecular weight is 338.32 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TRPV3 antagonist ...
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  • M8-B
    M8-B
    • Cat. No.:
    • B10772128
    • CAS No.:
    • Molecular Formula:
    • C22H24N2O3S
    • Molecular Weight:
    • 396.5 g/mol
    Description
    M8-B is a useful research compound. Its molecular formula is C22H24N2O3S and its molecular weight is 396.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality M8-B suitable for many research app...
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  • GSK3395879
    GSK3395879
    • Cat. No.:
    • B15577275
    • CAS No.:
    • Molecular Formula:
    • C20H15F4N3O5S
    • Molecular Weight:
    • 485.4 g/mol
    Description
    GSK3395879 is a useful research compound. Its molecular formula is C20H15F4N3O5S and its molecular weight is 485.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GSK3395879 suitable for man...
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  • AMG2850
    AMG2850
    • Cat. No.:
    • B15617711
    • CAS No.:
    • Molecular Formula:
    • C19H17F6N3O
    • Molecular Weight:
    • 417.3 g/mol
    Description
    AMG2850 is a useful research compound. Its molecular formula is C19H17F6N3O and its molecular weight is 417.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AMG2850 suitable for many resear...
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  • BI-749327
    BI-749327
    • Cat. No.:
    • B15619229
    • CAS No.:
    • Molecular Formula:
    • C23H21F3N4O2
    • Molecular Weight:
    • 442.4 g/mol
    Description
    BI-749327 is a useful research compound. Its molecular formula is C23H21F3N4O2 and its molecular weight is 442.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BI-749327 suitable for many r...
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